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Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: 4-Phenylbutanal

CAS No.: 18328-11-5

Cat. No.: S793684

Chemical Ildentity of 4-Phenylbutanal

The basic identifying information for the compound is consolidated in the table below.

Property Information
Chemical Name 4-Phenylbutanal [1] [2] [3]
Synonyms 4-Phenylbutyraldehyde, y-Phenylbutyraldehyde, Benzenebutanal [4] [3] [5]

CAS Registry Number 18328-11-5 [4] [2] [3]

Molecular Formula C10H120 [1] [4] [3]

Molecular Weight 148.20 g/mol [4] [2] [5]

Other reported physical properties include a density of 0.971 g/cm? and a boiling point of 243.3°C at 760
mmHg [4] [5].

Spectroscopic Methods for Validation
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The following table compares common spectroscopic techniques relevant to validating a compound's
identity. While specific data for 4-Phenylbutanal is unavailable, the general principles from the search

results provide a framework for method selection [6] [7] [8].

Primary Application in

Method I Key Information Provided
Validation
IR Spectroscopy [8] Functional group Identifies specific bonds and functional groups (e.qg.,
identification C=0, C-H) based on their vibrational frequencies.
UV-Vis Detecting conjugated Measures absorption of UV or visible light, useful
Spectroscopy [6] [7] systems for compounds with conjugated Tt-electron systems.
Mass Spectrometry  Determining molecular Provides molecular weight and fragments pattern,
(MS) [3] weight & structure which helps in elucidating the molecular structure.

A general workflow for combining these techniques for compound validation can be summarized as follows:

(Sample: 4-PhenylbutanaD
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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